Luminescence studies on substituted niobocene ketene complexes: evidence for thermally activated excited-state processes involving arene torsion
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/CC9960001221
Abstract
Photophysical studies on the η2-C,O bound nibocene ketene complexes [Nb(η5-C5H4SiMe3)2(H)(O![[double bond, length half m-dash]](http://scimg.chem960.com/usr/1/CC9960001221.jpg)
CCRR′)](R = R′= Ph 1, R = Me, R′= Ph 2) provide evidence for solution luminescence and temperature-dependent decay rates; the failure of 2 to exhibit photochemical E–Z isomerization is consistent with the operation of arene torsional modes in the thermal decay processes.
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Journal Name：Chemical Communications
Research Products
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CAS no.: 1115-82-8
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CAS no.: 101713-87-5
